Cas no 26489-40-7 (1H-Pyrazolium,1-methyl-2-(2-oxo-2-phenylethyl)-, bromide (1:1))
26489-40-7 structure
Product Name:1H-Pyrazolium,1-methyl-2-(2-oxo-2-phenylethyl)-, bromide (1:1)
CAS No:26489-40-7
MF:C12H13BrN2O
MW:281.148422002792
CID:282386
PubChem ID:24188690
Update Time:2025-04-19
1H-Pyrazolium,1-methyl-2-(2-oxo-2-phenylethyl)-, bromide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolium,1-methyl-2-(2-oxo-2-phenylethyl)-, bromide (1:1)
- 2-(2-methylpyrazol-2-ium-1-yl)-1-phenylethanone,bromide
- NSC78681
- NSC-78681
- 2-Methyl-1-(2-oxo-2-phenylethyl)-1H-pyrazol-2-ium bromide
- 26489-40-7
- DTXSID40637511
-
- Inchi: 1S/C12H13N2O.BrH/c1-13-8-5-9-14(13)10-12(15)11-6-3-2-4-7-11;/h2-9H,10H2,1H3;1H/q+1;/p-1
- InChI Key: IKNOQOQGQBDRJY-UHFFFAOYSA-M
- SMILES: [Br-].O=C(C1C=CC=CC=1)CN1C=CC=[N+]1C
Computed Properties
- Exact Mass: 201.10289
- Monoisotopic Mass: 280.021126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.9
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 25.88
- LogP: -1.80050
1H-Pyrazolium,1-methyl-2-(2-oxo-2-phenylethyl)-, bromide (1:1) Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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